Cas no 2034419-69-5 (1-[1-(morpholine-4-sulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione)

• Product Name: 1-[1-(morpholine-4-sulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• CAS No: 2034419-69-5
• MF: C₁₈H₂₄N₄O₅S
• MW: 408.471962928772
• CID: 5552089
• Update Time: 2025-10-30

1-[1-(morpholine-4-sulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-morpholin-4-ylsulfonylpiperidin-4-yl)-3-phenylimidazolidine-2,4-dione
• 1-[1-(morpholine-4-sulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

• Inchi： 1S/C18H24N4O5S/c23-17-14-21(18(24)22(17)16-4-2-1-3-5-16)15-6-8-19(9-7-15)28(25,26)20-10-12-27-13-11-20/h1-5,15H,6-14H2
• InChI Key： PVOPIBKMHDCTTP-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCN(S(N3CCOCC3)(=O)=O)CC2)CC(=O)N1C1=CC=CC=C1

Additional information on 1-[1-(morpholine-4-sulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 2034419-69-5 and Product Name: 1-[1-(morpholine-4-sulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

The compound identified by the CAS number 2034419-69-5 and the product name 1-[1-(morpholine-4-sulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule incorporates several key functional groups, including a morpholine-4-sulfonyl moiety and a phenylimidazolidine core, which contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of 1-[1-(morpholine-4-sulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione in the design of novel therapeutic agents. The morpholine ring, known for its ability to enhance solubility and bioavailability, plays a crucial role in modulating the pharmacokinetic profile of the compound. Additionally, the sulfonyl group introduces a polar interaction site that can improve binding affinity to biological targets. These features make this compound a promising candidate for further investigation in the development of small-molecule drugs targeting various diseases.

The phenylimidazolidine core of the molecule is another critical component that contributes to its pharmacological potential. Imidazolidine derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a phenyl ring further enhances the electronic properties of the molecule, allowing for selective interactions with biological receptors. This combination of structural elements makes 1-[1-(morpholine-4-sulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione a versatile scaffold for drug discovery.

In the context of current research, this compound has been explored for its potential in addressing neurological disorders. Studies have demonstrated that derivatives of imidazolidine can modulate neurotransmitter systems, making them attractive candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The morpholine-sulfonyl-piperidine moiety may also contribute to central nervous system penetration, which is essential for effective therapeutic intervention. Preclinical studies have shown promising results in animal models, indicating that this compound may exhibit significant therapeutic benefits.

The synthesis of 1-[1-(morpholine-4-sulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the morpholine sulfonamide group necessitates careful handling to avoid unwanted side reactions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of this compound with potential biological targets. These studies have provided valuable insights into the binding modes and affinity profiles of 1-[1-(morpholine-4-sulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione, guiding further optimization efforts. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

The pharmacological profile of this compound has been further investigated through in vitro assays. Initial results suggest that it exhibits inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The dual functionality provided by the morpholine-sulfonyl-piperidine moiety appears to be key in modulating these targets effectively. Additional studies are underway to elucidate the mechanisms of action and assess potential side effects.

One of the most exciting aspects of 1-[1-(morpholine-4-sulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione is its potential for structural diversification. By modifying various substituents on the core scaffold, researchers can explore a wide range of biological activities without compromising solubility or bioavailability. This flexibility makes it an ideal candidate for library design in high-throughput screening campaigns aimed at identifying novel drug candidates.

The regulatory landscape for new drug development also plays a crucial role in advancing compounds like 1-[1-(morpholine-4-sulfonyl)piperidin-4-ylymimidazolidine 2, 24 dione]. Compliance with international guidelines ensures that safety and efficacy are rigorously evaluated before clinical trials can begin. Collaborative efforts between academic institutions and pharmaceutical companies are essential in navigating these complex regulatory pathways efficiently.

In conclusion, 2034419 -69 -5 represents a significant advancement in medicinal chemistry with its unique structural features offering promise as a therapeutic agent particularly relevant neurological disorders . Further research is warranted explore full potential applications .